Cas no 56290-55-2 (1-(2,5-dimethylphenyl)butane-1,3-dione)

• Product Name: 1-(2,5-dimethylphenyl)butane-1,3-dione
• CAS No: 56290-55-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 945187
• PubChem ID: 19917263
• Update Time: 2025-04-19

1-(2,5-dimethylphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 125DIMETHYLPHENYLBUTANE13DIONE
• 1-(2,5-dimethylphenyl)butane-1,3-dione
• 1-(2,5-Dimethylphenyl)-1,3-butanedione
• EN300-1126183
• SCHEMBL9274950
• DTXSID10892433
• 56290-55-2

• Inchi： 1S/C12H14O2/c1-8-4-5-9(2)11(6-8)12(14)7-10(3)13/h4-6H,7H2,1-3H3
• InChI Key： UHQZCRVBLDQGFH-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones